Cas no 861675-49-2 (1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-)

1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)- structure
861675-49-2 structure
Product Name:1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-
CAS No:861675-49-2
MF:C8H17NO4
MW:191.22488284111
CID:582769
PubChem ID:71406200
Update Time:2025-04-19

1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinediethanol, 3,4-dihydroxy-, (2S,3S,4R)-
    • (2S,3S,4R)-1,2-bis(2-hydroxyethyl)pyrrolidine-3,4-diol
    • DTXSID50826813
    • 861675-49-2
    • Inchi: 1S/C8H17NO4/c10-3-1-6-8(13)7(12)5-9(6)2-4-11/h6-8,10-13H,1-5H2/t6-,7+,8-/m0/s1
    • InChI Key: AJGUOLSPZUDNSA-RNJXMRFFSA-N
    • SMILES: O[C@@H]1[C@@H](CN(CCO)[C@H]1CCO)O

Computed Properties

  • Exact Mass: 191.11575802g/mol
  • Monoisotopic Mass: 191.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 84.2Ų
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